4-(Diisopropylamino)butanenitrile

• IUPAC Name: 4-[di(propan-2-yl)amino]butanenitrile
• InChI: InChI=1S/C10H20N2/c1-9(2)12(10(3)4)8-6-5-7-11/h9-10H,5-6,8H2,1-4H3
• InChI Key: SWVUWKUFMMUEDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCCC#N)C(C)C
• Molecular Formula: C10H20N2
• DSSTOX Substance ID: DTXSID20160716
• Molecular Weight: 168.28 g/mol
• CAS RN: 13858-50-9

Description

4-(Diisopropylamino)butanenitrile is a chemical compound with the molecular formula C10H20N2. It belongs to the family of nitriles.

Molecular Structure Analysis

The molecular structure of 4-(Diisopropylamino)butanenitrile contains a total of 31 bonds, including 11 non-H bonds, 1 multiple bond, 5 rotatable bonds, 1 triple bond, 1 tertiary amine (aliphatic), and 1 nitrile (aliphatic).

Physical And Chemical Properties Analysis

The average mass of 4-(Diisopropylamino)butanenitrile is 168.279 Da. More detailed physical and chemical properties are not available in the retrieved resources.

Scientific Research Applications

Intramolecular Charge Transfer Studies

4-(Diisopropylamino)butanenitrile (DIABN) is significant in the study of intramolecular charge transfer (ICT). Techert and Zachariasse (2004) determined the molecular structure of photoexcited crystalline DIABN using time-resolved X-ray diffraction. They discovered a decrease in the torsional angle of the diisopropylamino group in the equilibrated ICT state, contributing to understanding ICT dynamics in such molecules (Techert & Zachariasse, 2004).

Chemical Reduction Processes

Haddenham et al. (2009) explored the reduction of nitriles to primary amines using diisopropylaminoborane, which includes processes involving 4-(Diisopropylamino)butanenitrile. This research is pivotal in organic chemistry for synthesizing various compounds, including those with medicinal applications (Haddenham et al., 2009).

Organoborane Chemistry

In organoborane chemistry, compounds like 4-(Diisopropylamino)butanenitrile have been instrumental. Teichmann et al. (1998) demonstrated the insertion of carbon monoxide and isonitrile into the B−B bond of cyclic organo-1,2-diboranes, showcasing the versatility of such compounds in forming complex organic structures (Teichmann et al., 1998).

Development of Novel Reagents

Korshun et al. (1992) synthesized a novel pyrenyl-containing phosphoramidite reagent from 4-(Diisopropylamino)butanenitrile. This reagent was used to incorporate pyrene residues into oligonucleotides, demonstrating the role of DIABN derivatives in advancing nucleotide chemistry (Korshun et al., 1992).

Fluorescence and Photophysical Studies

Demeter et al. (2000) studied the dual fluorescence and fast ICT of DIABN in alkane solvents. Their research contributes to the understanding of photophysical properties of aminobenzonitriles, which is important in developing fluorescent materials and sensors (Demeter et al., 2000).

Novel Synthetic Routes

Hiyama et al. (1987) demonstrated the use of magnesium amide, prepared with diisopropylamine, in coupling alkanoate esters with nitriles to produce 3-amino-2-alkenoates. This process has been applied to synthesize amino sugars, indicating the role of diisopropylamino derivatives in synthetic organic chemistry (Hiyama et al., 1987).

Mechanism of Action

Target of Action

The primary target of 4-(Diisopropylamino)butanenitrile is currently unknown. This compound belongs to the class of alkanenitriles

Mode of Action

Alkanenitriles, in general, have a similar electronic structure to alkynes, with the main difference being the presence of a set of lone pair electrons on the nitrogen . This could influence the compound’s interaction with its targets.

Biochemical Pathways

Alkanenitriles can be converted to carboxylic acid with heating in sulfuric acid, forming an amide intermediate . They can also react with Grignard reagents to form imine salts, which can then be hydrolyzed to become ketones .